Cas no 1587619-90-6 (3-Bromothiophene-d3)

• Product Name: 3-Bromothiophene-d3
• CAS No: 1587619-90-6
• MF: C₄H₃BrS
• MW: 166.054104089737
• CID: 6810554
• PubChem ID: 133553937
• Update Time: 2025-03-26

3-Bromothiophene-d3 Chemical and Physical Properties

Names and Identifiers

• CS-19921
• 1587619-90-6
• 3-Bromothiophene-d3

• Inchi： 1S/C4H3BrS/c5-4-1-2-6-3-4/h1-3H/i1D,2D,3D
• InChI Key： XCMISAPCWHTVNG-CBYSEHNBSA-N
• SMILES： BrC1=C([2H])SC([2H])=C1[2H]

Computed Properties

• Exact Mass: 164.93271Da
• Monoisotopic Mass: 164.93271Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.2Ų